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Compound of Interest

Compound Name: IDH-305

Cat. No.: B612231 Get Quote

Essential Safety and Handling Guide for IDH-305
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling IDH-305. The following procedural guidance outlines

personal protective equipment (PPE) requirements, operational plans, and disposal procedures

to ensure the safe handling of this potent, mutant-selective IDH1 inhibitor.

Personal Protective Equipment (PPE)
When handling IDH-305, it is imperative to use appropriate personal protective equipment to

prevent exposure through inhalation, skin contact, or ingestion.[1][2] The following table

summarizes the recommended PPE for various tasks involving IDH-305, based on general

guidelines for handling hazardous and cytotoxic compounds.[3][4][5]
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Task
Recommended Personal Protective
Equipment

Handling Unopened Vials
Laboratory coat, single pair of chemotherapy-

tested gloves.

Weighing and Reconstituting Powder

Laboratory coat or disposable gown, double pair

of chemotherapy-tested gloves, eye protection

(safety glasses with side shields or goggles),

and a fit-tested N95 respirator within a certified

chemical fume hood or biological safety cabinet.

Handling Solutions

Laboratory coat or disposable gown, double pair

of chemotherapy-tested gloves, and eye

protection.

Administering to Animals

Laboratory coat or disposable gown, double pair

of chemotherapy-tested gloves, and eye

protection. A face shield may be necessary to

protect against splashes.

Cleaning and Decontamination

Disposable gown, double pair of chemotherapy-

tested gloves (industrial thickness, >0.45mm,

may be required for large spills), eye protection,

and a face shield.[4]

Waste Disposal
Laboratory coat or disposable gown and a

single pair of chemotherapy-tested gloves.

Note: Always consult your institution's specific safety protocols and the most recent Safety Data

Sheet (SDS) for IDH-305 before handling.[6]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for IDH-305.
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Property Value Source

Molecular Weight 490.46 g/mol [7]

Appearance Solid powder [7]

Purity >99% by HPLC [7]

Solubility Soluble in DMSO [7][8]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[9]

Storage (Solid Powder)
Room temperature for months,

or -20°C for 3 years
[7]

IC50 (IDH1 R132H) 27 nM [8][9][10]

IC50 (IDH1 R132C) 28 nM [8][9][10]

IC50 (IDH1 WT) 6.14 µM [8][9][10]

Operational and Disposal Plans
A comprehensive plan for the handling and disposal of IDH-305 is critical to maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store IDH-305 according to the conditions specified in the table above, away from

incompatible materials.[1]

The storage area should be clearly labeled as containing a hazardous substance.

2. Preparation of Solutions:

All handling of powdered IDH-305, including weighing and initial solubilization, must be

conducted in a certified chemical fume hood or a Class II Biosafety Cabinet to prevent

inhalation of the powder.[2]
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Use dedicated equipment (e.g., spatulas, weigh boats, and glassware) for handling IDH-305.

When preparing stock solutions, use fresh DMSO as moisture can reduce solubility.[8]

3. Experimental Use:

Clearly label all solutions containing IDH-305 with the compound name, concentration,

solvent, date of preparation, and appropriate hazard symbols.

When performing experiments, ensure that all work is conducted on a disposable, absorbent

bench liner to contain any potential spills.

4. Decontamination and Cleaning:

All non-disposable equipment that comes into contact with IDH-305 must be

decontaminated.

Wipe down all surfaces in the work area with an appropriate deactivating solution (e.g., a

solution of sodium hypochlorite followed by a rinse with 70% ethanol and then water), or as

recommended by your institution's safety office.

5. Waste Disposal:

All disposable items contaminated with IDH-305, including gloves, gowns, pipette tips, and

bench liners, must be disposed of as hazardous or cytotoxic waste in accordance with local,

state, and federal regulations.[11]

Place all contaminated sharps in a designated sharps container for hazardous waste.

Unused solutions of IDH-305 should be collected in a clearly labeled hazardous waste

container for disposal by your institution's environmental health and safety department.

Emergency Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination. The following workflow outlines the steps for managing a spill of IDH-305.
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Immediate Actions

Don Appropriate PPE

Contain and Clean Spill

Waste Disposal

Final Steps

Alert others in the area

Evacuate the immediate area

Secure the area to prevent entry

Don disposable gown, double gloves,
eye protection, and face shield.

If powder spill, add N95 respirator.

Cover powder spill with damp
absorbent pads to avoid aerosolization.

For Powder Spill

Contain liquid spill with
absorbent pads.

For Liquid Spill

Clean the spill area from the
outside in with deactivating solution.

Collect all contaminated materials
in a hazardous waste bag.

Seal the bag and place it in the
appropriate cytotoxic waste container.

Remove PPE carefully to avoid
self-contamination.

Wash hands thoroughly with
soap and water.

Report the incident to the
laboratory supervisor and EHS.

Click to download full resolution via product page

Caption: Workflow for handling a spill of IDH-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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